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Compound of Interest

Compound Name: Tribromofluoromethane

Cat. No.: B1329301 Get Quote

A Technical Overview of Tribromofluoromethane
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Tribromofluoromethane, a halogenated

methane derivative. Also known as Halon 1103, it is recognized for its distinct physical and

chemical properties.[1] This guide focuses on its fundamental molecular characteristics.

Molecular Formula and Structure
Tribromofluoromethane consists of a central carbon atom bonded to three bromine atoms

and one fluorine atom.[1] Its chemical formula is:

CBr₃F[2][3][4]

Quantitative Molecular Data
The key quantitative attributes of Tribromofluoromethane are summarized in the table below

for clear reference.
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Property Value Unit

Molecular Weight 270.72 g/mol

Exact Mass 267.753 Da

Density 2.765 g/cm³ (at 25 °C)

Boiling Point 108 °C

Melting Point -73 °C

(Data sourced from multiple consistent references)[1][2][3][5][6]

Note on Advanced Requirements:

The user request specified the inclusion of experimental protocols, signaling pathways, and

logical relationship diagrams. For a fundamental chemical compound like

Tribromofluoromethane, these concepts are not directly applicable.

Experimental Protocols: While protocols exist for the synthesis or analysis of this compound

(e.g., its first synthesis in 1919 or preparation by reacting carbon tetrabromide with antimony

trifluoride), there are no intrinsic "experimental protocols" for the molecule itself in the context

of biological or drug development pathways unless it is used as a reagent.[2]

Signaling Pathways: Tribromofluoromethane is a simple organic halide and is not known to

be involved in biological signaling pathways in the way that complex biomolecules are.

Therefore, no signaling pathway diagrams can be generated.

Logical Relationships: The core data for this compound—its formula and molecular weight—

represent fundamental properties rather than a workflow or complex relationship that would

necessitate a Graphviz diagram.

This guide provides the foundational chemical data essential for research and development

activities involving Tribromofluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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